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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, and
physicochemical and biological properties of sodium decyl sulfate. The information is curated
for professionals in research and drug development, with a focus on data presentation and
experimental context.

Chemical Structure and Identification

Sodium decyl sulfate is an anionic surfactant with a 10-carbon alkyl chain. It consists of a
hydrophobic decyl tail and a hydrophilic sulfate head group.[1]

Chemical Formula: C10H21NaO4S[1][2]
CAS Number: 142-87-0[1][2]
Molecular Structure:

Caption: Chemical structure of sodium decyl sulfate.
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Physicochemical Properties

The physicochemical properties of sodium decyl sulfate are summarized in the table below.

Property Value Reference
Molecular Weight 260.33 g/mol [2]
Appearance White or off-white solid [1]

- Soluble in water, poorly soluble
Solubility _ _ [1]
in organic solvents.

Melting Point ~180-185 °C [1]

Boiling Point ~300 °C [1]

Critical Micelle Concentration

40.085 mM 3]
(CMC)

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of sodium decyl
sulfate are not readily available in the provided search results, a general methodology can be
inferred from the synthesis of similar alkyl sulfates, such as sodium dodecyl sulfate.

General Synthesis of Sodium Alkyl Sulfates

A common method for the production of sodium alkyl sulfates involves a two-step process:
sulfonation of the corresponding alcohol followed by neutralization.[4]

Step 1: Sulfonation The fatty alcohol (in this case, decyl alcohol) is reacted with a sulfonating
agent, such as sulfuric acid or chlorosulfonic acid, to form the alkyl sulfuric acid.[4][5]

Step 2: Neutralization The resulting alkyl sulfuric acid is then neutralized with an alkali, typically
sodium hydroxide, to produce the sodium alkyl sulfate salt.[4][5]

The following diagram illustrates a generalized workflow for the synthesis and purification of
sodium alkyl sulfates.
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Caption: Generalized workflow for sodium decyl sulfate synthesis.

Determination of Critical Micelle Concentration (CMC)

The Ciritical Micelle Concentration (CMC) is a fundamental property of surfactants. It is the
concentration at which surfactant molecules begin to aggregate and form micelles.[6] This
value can be determined by monitoring a physical property of the surfactant solution that
changes abruptly at the CMC. Common methods include:

o Conductivity Measurement: The conductivity of an ionic surfactant solution changes at a
different rate above the CMC compared to below it.

o Surface Tension Measurement: The surface tension of a surfactant solution decreases with
increasing concentration until the CMC is reached, after which it remains relatively constant.

[6]

e Fluorescence Spectroscopy: The fluorescence spectrum of a hydrophobic probe molecule
(e.g., pyrene) changes significantly when it is incorporated into the hydrophobic core of a
micelle.

A generalized experimental workflow for determining the CMC using conductivity is outlined
below.
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Caption: Workflow for CMC determination by conductivity.

Biological Properties and Toxicity

Sodium decyl sulfate, as an anionic surfactant, is used in a variety of personal care and
cleaning products.[1] Its biological effects are primarily related to its surfactant properties,

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1236291/docs?utm_src=pdf-body-img#sodium-decyl-sulfate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1236291/docs?utm_src=pdf-body#sodium-decyl-sulfate-a-comprehensive-technical-guide
https://www.guidechem.com/encyclopedia/sodium-decyl-sulfate-dic3130.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

which can lead to the disruption of cell membranes.

While specific toxicological data for sodium decyl sulfate is limited in the search results,
general information for alkyl sulfates indicates that they can cause skin and eye irritation.[7]
The toxicity is dependent on the concentration and duration of exposure.

Applications in Research and Drug Development

The surfactant properties of sodium decyl sulfate make it a candidate for various applications
in research and drug development, including:

e Solubilizing Agent: For poorly water-soluble drugs and research compounds.
o Emulsifier: In the formulation of emulsions and microemulsions for drug delivery.

o Detergent: In cell lysis and protein extraction protocols.

Conclusion

Sodium decyl sulfate is an anionic surfactant with well-defined physicochemical properties. Its
ability to form micelles and reduce surface tension makes it a versatile compound with potential
applications in various scientific and industrial fields, including drug development and
formulation. Further research into its specific biological interactions and toxicological profile will
be beneficial for expanding its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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